![molecular formula C7H5NO2S B3289522 Benzo[d]thiazole-2,4-diol CAS No. 858635-60-6](/img/structure/B3289522.png)
Benzo[d]thiazole-2,4-diol
Overview
Description
Synthesis Analysis
Several synthetic methods exist for producing Benzo[d]thiazole-2,4-diol . Notably, it can be synthesized from 2,4-dihydroxy benzoic acid and various amines, such as 1,2-phenelenediamine , 2-aminophenol , or 2-aminothiophenol . These reactions yield fluorescent derivatives that exhibit intriguing emission characteristics sensitive to the micro-environment .
Molecular Structure Analysis
The benzo[d]thiazole-2,4-diol molecule has a planar thiazole ring with aromaticity due to the delocalization of a lone pair of π-electrons on the sulfur atom. The aromaticity is evident from the chemical shift of the ring proton and the calculated π-electron density. The C-5 atom is electrophilic, while the C-2 atom is nucleophilic. The structure is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents .
Chemical Reactions Analysis
Benzo[d]thiazole-2,4-diol participates in various chemical reactions, including electrophilic and nucleophilic substitutions. Its aromaticity and electronic properties make it a versatile starting material for the synthesis of related compounds, such as drugs, dyes, and chemical reaction accelerators .
Mechanism of Action
The specific mechanism of action for Benzo[d]thiazole-2,4-diol depends on its derivatives and the context of its use. For instance, some derivatives exhibit anti-tubercular activity, while others may have antitumor or cytotoxic effects. Further studies are needed to elucidate the precise mechanisms .
properties
IUPAC Name |
4-hydroxy-3H-1,3-benzothiazol-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO2S/c9-4-2-1-3-5-6(4)8-7(10)11-5/h1-3,9H,(H,8,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DETQOUAODPQXCQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)SC(=O)N2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[d]thiazole-2,4-diol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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